Cas no 1281333-12-7 (Benzo[d][1,3]dioxol-5-yl(4-bromophenyl)methanol)

• Product Name: Benzo[d][1,3]dioxol-5-yl(4-bromophenyl)methanol
• CAS No: 1281333-12-7
• MF: C₁₄H₁₁BrO₃
• MW: 307.139343500137
• MDL: MFCD12964500
• CID: 5148917
• Update Time: 2026-03-03

Benzo[d][1,3]dioxol-5-yl(4-bromophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3',4'-(methylenedioxy)benzhydrol
• Benzo[d][1,3]dioxol-5-yl(4-bromophenyl)methanol
• 1,3-benzodioxol-5-yl-(4-bromophenyl)methanol

• MDL： MFCD12964500
• Inchi： 1S/C14H11BrO3/c15-11-4-1-9(2-5-11)14(16)10-3-6-12-13(7-10)18-8-17-12/h1-7,14,16H,8H2
• InChI Key： SZTJOYCHSBJETO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=CC=C2C(=C1)OCO2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• XLogP3: 3.4
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on Benzo[d][1,3]dioxol-5-yl(4-bromophenyl)methanol

Research Briefing on Benzo[d][1,3]dioxol-5-yl(4-bromophenyl)methanol (CAS: 1281333-12-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Benzo[d][1,3]dioxol-5-yl(4-bromophenyl)methanol (CAS: 1281333-12-7) as a promising scaffold for drug discovery. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in targeting various biological pathways. The following briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The synthesis of Benzo[d][1,3]dioxol-5-yl(4-bromophenyl)methanol has been optimized in recent studies, with emphasis on yield improvement and purity enhancement. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient and scalable production. These methodological refinements are critical for ensuring the compound's availability for further pharmacological evaluations.

Pharmacological studies have revealed that Benzo[d][1,3]dioxol-5-yl(4-bromophenyl)methanol exhibits notable activity in modulating specific enzyme systems, particularly those involved in inflammatory and neurodegenerative pathways. In vitro assays demonstrated its inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), suggesting its potential as a multi-target therapeutic agent. These findings are supported by molecular docking studies, which highlight the compound's high affinity for the active sites of these enzymes.

In vivo evaluations further corroborate the compound's therapeutic potential. Animal models of neuroinflammation and Parkinson's disease treated with Benzo[d][1,3]dioxol-5-yl(4-bromophenyl)methanol showed significant reductions in pro-inflammatory markers and improved motor functions. These results underscore the compound's neuroprotective properties and its potential for development into a novel treatment for neurodegenerative disorders.

Despite these promising findings, challenges remain in the clinical translation of Benzo[d][1,3]dioxol-5-yl(4-bromophenyl)methanol. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Current research is focused on structural modifications to enhance its pharmacokinetic profile while retaining its pharmacological efficacy. Collaborative efforts between academic and industrial researchers are essential to accelerate its development.

In conclusion, Benzo[d][1,3]dioxol-5-yl(4-bromophenyl)methanol represents a compelling candidate for drug development, with demonstrated efficacy in modulating critical biological pathways. Continued research efforts are warranted to address existing challenges and unlock its full therapeutic potential. This briefing serves as a foundation for further exploration and discussion within the scientific community.